Cas no 2882-16-8 (3-phenylpyrazine-2-carbonitrile)

• Product Name: 3-phenylpyrazine-2-carbonitrile
• CAS No: 2882-16-8
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• MDL: MFCD10703576
• CID: 1070968
• PubChem ID: 13317195
• Update Time: 2025-04-23

3-phenylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-pyrazine-2-carbonitrile
• 2-CYANO-3-PHENYLPYRAZINE
• 3-Phenyl-pyrazin-2-carbonitril
• AG-L-58870
• AGN-PC-00M125
• CTK0I5017
• Pyrazinecarbonitrile, 3-phenyl-
• 3-phenylpyrazine-2-carbonitrile
• SCHEMBL10427642
• F2167-2358
• 2882-16-8
• DTXSID40536611
• CAA88216
• AS-5599
• 2-Pyrazinecarbonitrile, 3-phenyl-
• CS-0450626
• EN300-239963
• MFCD10703576
• AKOS006303691
• AMY29052

• MDL： MFCD10703576
• Inchi： 1S/C11H7N3/c12-8-10-11(14-7-6-13-10)9-4-2-1-3-5-9/h1-7H
• InChI Key： VQAOGHCFFZEABS-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C#N)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 181.06411
• Monoisotopic Mass: 181.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57

3-phenylpyrazine-2-carbonitrile Security Information

• HazardClass：IRRITANT

Additional information on 3-phenylpyrazine-2-carbonitrile

Comprehensive Overview of 3-Phenyl-pyrazine-2-carbonitrile (CAS No. 2882-16-8): Properties, Applications, and Market Insights

3-Phenyl-pyrazine-2-carbonitrile (CAS No. 2882-16-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyrazine ring substituted with a phenyl group and a cyano functional group, making it a versatile intermediate for various synthetic applications. The growing interest in nitrogen-containing heterocycles for drug discovery has positioned this compound as a valuable building block in medicinal chemistry.

The molecular structure of 3-Phenyl-pyrazine-2-carbonitrile contributes to its unique chemical properties. With a molecular formula of C₁₁H₇N₃ and a molecular weight of 181.19 g/mol, this compound exhibits moderate polarity due to the presence of the cyano group and aromatic systems. Researchers have noted its stability under standard conditions, though it should be protected from prolonged exposure to moisture and strong oxidizing agents. The compound typically appears as a light yellow to beige crystalline powder with a melting point range of 145-150°C.

In pharmaceutical applications, 3-Phenyl-pyrazine-2-carbonitrile serves as a crucial intermediate for the synthesis of various biologically active molecules. Recent studies highlight its potential in developing kinase inhibitors, particularly for cancer therapeutics. The compound's ability to participate in cyclocondensation reactions makes it valuable for creating more complex heterocyclic systems. Many researchers are investigating its derivatives as potential antimicrobial agents and anti-inflammatory compounds, addressing current healthcare challenges like antibiotic resistance.

The agrochemical industry has also shown increasing interest in 3-Phenyl-pyrazine-2-carbonitrile derivatives for developing novel crop protection agents. Its structural features allow for the creation of compounds with potential pesticidal or herbicidal activity, particularly important as the agricultural sector seeks more environmentally friendly solutions. Recent patents have disclosed methods for converting this compound into various pyrazine-based agrochemicals with improved efficacy and reduced environmental impact.

From a synthetic chemistry perspective, 3-Phenyl-pyrazine-2-carbonitrile offers multiple reactive sites for further functionalization. The cyano group can be hydrolyzed to carboxylic acids or reduced to primary amines, while the pyrazine ring can undergo electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These transformations enable the creation of diverse molecular libraries for drug discovery programs, making the compound particularly valuable in combinatorial chemistry approaches.

The global market for 3-Phenyl-pyrazine-2-carbonitrile has shown steady growth, driven by increasing R&D activities in pharmaceutical and specialty chemical sectors. Major chemical suppliers have reported growing demand from contract research organizations and academic institutions. Pricing trends indicate moderate fluctuations based on raw material availability and production scale. The compound is typically supplied in research quantities (gram to kilogram scale) with purity levels ranging from 95% to 99%, meeting the requirements of most synthetic applications.

Environmental and safety considerations for handling 3-Phenyl-pyrazine-2-carbonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended. Proper ventilation should be maintained when working with the compound in powder form to avoid inhalation exposure. Disposal should comply with local regulations for organic chemical waste.

Recent scientific literature highlights several innovative applications of 3-Phenyl-pyrazine-2-carbonitrile derivatives. In materials science, researchers have incorporated modified versions of this compound into organic semiconductors and luminescent materials. The compound's conjugated system and electron-withdrawing cyano group make it potentially useful in developing organic electronic devices, aligning with current trends in sustainable electronics.

Analytical characterization of 3-Phenyl-pyrazine-2-carbonitrile typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm identity and purity while detecting potential impurities. The compound shows characteristic UV absorption around 270-290 nm, which can be useful for analytical method development. Stability studies indicate that proper storage in cool, dry conditions maintains compound integrity for extended periods.

Future research directions for 3-Phenyl-pyrazine-2-carbonitrile may explore its potential in emerging areas like metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. The compound's rigid structure and multiple binding sites could facilitate the development of novel materials with specific porosity or catalytic properties. Additionally, continued investigation into its biological activities may uncover new therapeutic applications, particularly in addressing unmet medical needs.

For researchers sourcing 3-Phenyl-pyrazine-2-carbonitrile, quality verification through analytical certificates is recommended. Reputable suppliers typically provide comprehensive characterization data including HPLC chromatograms and spectroscopic analysis. Custom synthesis options are available for specific isotopic labeling or structural modifications required for advanced research applications. The compound's commercial availability supports its growing role in various scientific disciplines.